4-({4-[(3-fluorobenzyl)oxy]phenyl}carbonothioyl)morpholine

• IUPAC Name: [4-[(3-fluorophenyl)methoxy]phenyl]-morpholin-4-ylmethanethione
• InChI: InChI=1S/C18H18FNO2S/c19-16-3-1-2-14(12-16)13-22-17-6-4-15(5-7-17)18(23)20-8-10-21-11-9-20/h1-7,12H,8-11,13H2
• InChI Key: URPYMQXIASSWAU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)C2=CC=C(C=C2)OCC3=CC(=CC=C3)F
• Molecular Formula: C18H18FNO2S
• Molecular Weight: 331.4 g/mol

Description

4-({4-[(3-fluorobenzyl)oxy]phenyl}carbonothioyl)morpholine, also known as FUB-CMTM, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential use in research. This compound belongs to the class of designer drugs, which are synthetic substances that mimic the effects of illegal drugs.

Mechanism of Action

4-({4-[(3-fluorobenzyl)oxy]phenyl}carbonothioyl)morpholine binds to the CB1 and CB2 receptors in the endocannabinoid system, which are G protein-coupled receptors. This binding activates the receptors and leads to the release of neurotransmitters such as dopamine and serotonin. This compound has been shown to have a higher affinity for the CB1 receptor than for the CB2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have similar effects to other synthetic cannabinoids, including altered perception, mood, and behavior. In animal studies, this compound has been shown to produce hypothermia, catalepsy, and antinociception. This compound has also been shown to have anxiogenic effects in some animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({4-[(3-fluorobenzyl)oxy]phenyl}carbonothioyl)morpholine in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of synthetic cannabinoids on specific receptors in the endocannabinoid system. However, one limitation of using this compound is its potential for abuse and toxicity. Researchers must take precautions to ensure the safe handling and disposal of this compound.

Future Directions

There are several future directions for research involving 4-({4-[(3-fluorobenzyl)oxy]phenyl}carbonothioyl)morpholine. One area of interest is the development of novel synthetic cannabinoids that have a higher selectivity for the CB2 receptor. This could lead to the development of new drugs for the treatment of inflammation and pain. Another direction for research is the study of the long-term effects of synthetic cannabinoids on the brain and behavior. This could help to identify potential risks associated with the use of these compounds. Finally, the development of new analytical methods for the detection and quantification of synthetic cannabinoids in biological samples could help to improve the accuracy and reliability of research studies.
In conclusion, this compound is a synthetic cannabinoid that has potential for use in scientific research. Its potency and selectivity for the CB1 and CB2 receptors make it a useful tool for studying the endocannabinoid system and its interactions with synthetic cannabinoids. However, precautions must be taken to ensure the safe handling and disposal of this compound. Future research directions include the development of novel synthetic cannabinoids, the study of long-term effects, and the development of new analytical methods.

Synthesis Methods

The synthesis of 4-({4-[(3-fluorobenzyl)oxy]phenyl}carbonothioyl)morpholine involves the reaction of 3-fluorobenzyl bromide with 4-hydroxybenzaldehyde in the presence of potassium carbonate. The resulting compound is then reacted with thiosemicarbazide in the presence of acetic acid to form the final product, this compound. This synthesis method has been described in detail in a scientific paper by Banister et al. (2015).

Scientific Research Applications

4-({4-[(3-fluorobenzyl)oxy]phenyl}carbonothioyl)morpholine has been used in scientific research to study the endocannabinoid system and its interactions with synthetic cannabinoids. This compound has been shown to bind to the CB1 and CB2 receptors, which are part of the endocannabinoid system. This compound has also been used to study the effects of synthetic cannabinoids on the brain and behavior in animal models.